2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide

• Molecular Formula: C16H17N5O3S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 2-[[5-(2-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C16H17N5O3S/c1-10-8-13(20-24-10)17-14(22)9-25-16-19-18-15(21(16)2)11-6-4-5-7-12(11)23-3/h4-8H,9H2,1-3H3,(H,17,20,22)
• InChI Key: HTIBPMYPORZFLY-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(N2C)C3=CC=CC=C3OC

Description

2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as MTA, and it has been found to have several biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action for MTA is not fully understood, but it is believed to involve the inhibition of several enzymes that are involved in the growth and proliferation of cancer cells. MTA has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MTA has several biochemical and physiological effects that make it a promising candidate for further research. It has been found to have anti-inflammatory properties, and it has been shown to reduce the production of several inflammatory cytokines. It has also been found to have antioxidant properties, and it has been shown to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTA in lab experiments is its low toxicity. It has been found to be relatively non-toxic to cells, making it a safer alternative to other compounds that may have harmful side effects. However, one limitation of using MTA is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on MTA. One area of interest is in the development of MTA-based drugs for the treatment of cancer and other diseases. Another area of interest is in the study of MTA's mechanism of action, which could lead to a better understanding of its potential applications. Additionally, further research is needed to explore the full range of MTA's biochemical and physiological effects, as well as its potential limitations and drawbacks.
In conclusion, 2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide, or MTA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It has been found to have several biochemical and physiological effects that make it a promising candidate for further research, particularly in the field of cancer research. While there are limitations to its use in lab experiments, MTA has the potential to be a valuable tool in the development of new drugs and treatments.

Synthesis Methods

The synthesis method for MTA involves the reaction of 2-methoxyphenyl isothiocyanate and 5-methyl-3-isoxazolecarboxylic acid hydrazide in the presence of triethylamine and dichloromethane. This reaction leads to the formation of the intermediate compound, which is then treated with 4-methyl-1,2,4-triazole-3-thiol and acetic anhydride to yield MTA.

Scientific Research Applications

MTA has been studied for its potential applications in various scientific fields. One of the most promising applications is in the field of cancer research. MTA has been found to have anticancer properties, and it has been shown to inhibit the growth of several types of cancer cells. It has also been studied for its potential use as an antifungal agent, as well as for its ability to inhibit the growth of bacteria.